Cas no 1156521-12-8 (1-(Chloromethyl)-2-(difluoromethoxy)naphthalene)

• Product Name: 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene
• CAS No: 1156521-12-8
• MF: C₁₂H₉ClF₂O
• MW: 242.649069547653
• CID: 4935696
• Update Time: 2025-10-29

1-(Chloromethyl)-2-(difluoromethoxy)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-2-(difluoromethoxy)naphthalene
• 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene

• Inchi： 1S/C12H9ClF2O/c13-7-10-9-4-2-1-3-8(9)5-6-11(10)16-12(14)15/h1-6,12H,7H2
• InChI Key： WTMFOWQECAEXEU-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC=C2C=CC=CC=12)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 225
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2

Additional information on 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene

Comprehensive Guide to 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene (CAS 1156521-12-8): Properties, Applications, and Market Insights

1-(Chloromethyl)-2-(difluoromethoxy)naphthalene (CAS 1156521-12-8) is a specialized naphthalene derivative that has gained significant attention in pharmaceutical and material science research. This compound, featuring both chloromethyl and difluoromethoxy functional groups, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for information about its synthesis methods, reactivity, and potential industrial uses, making it a trending topic in organic chemistry discussions.

The molecular structure of 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene combines the aromatic stability of naphthalene with the reactivity of its functional groups. The chloromethyl group (-CH2Cl) serves as an excellent leaving group in nucleophilic substitution reactions, while the difluoromethoxy moiety (-OCF2H) contributes to the compound's unique electronic properties. This combination has led to its exploration in drug discovery, particularly in the development of novel pharmaceutical intermediates. Recent studies have shown promising results in its application for creating more efficient medicinal compounds with improved bioavailability.

In the context of current research trends, 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene has been investigated for its potential in material science applications. The compound's ability to modify surface properties and its compatibility with various polymers make it interesting for developing advanced functional materials. Scientists are particularly interested in how the difluoromethoxy group influences the compound's interaction with other molecules, which could lead to breakthroughs in specialty coatings and electronic materials.

The synthesis of 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene typically involves multi-step organic reactions starting from naphthalene derivatives. Modern green chemistry approaches have been developed to optimize the production process, reducing waste and improving yields. These advancements answer the growing demand for sustainable chemical synthesis methods, a hot topic in both academic and industrial chemistry circles. Researchers often search for information about scalable synthesis routes and purification techniques for this compound.

From a commercial perspective, the market for 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene has shown steady growth, driven by its expanding applications in pharmaceutical research and material development. Quality specifications for this compound typically include parameters such as purity (often >98%), moisture content, and residual solvent levels. The compound's stability under various storage conditions is another frequently searched topic, as proper handling ensures its effectiveness in downstream applications.

Recent patent literature reveals innovative uses of 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene in developing new classes of bioactive molecules. Its structural features make it particularly valuable for creating compounds with enhanced metabolic stability and target selectivity - two critical factors in modern drug design. These applications align with current pharmaceutical industry trends focusing on precision medicine and personalized therapeutics.

Analytical characterization of 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods verify the compound's identity and purity, addressing common questions from quality control professionals. The compound's spectral data and chromatographic behavior are frequently discussed in research forums and technical publications.

Safety considerations for handling 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation systems are recommended during its use. These precautions reflect the chemical industry's increasing emphasis on workplace safety and responsible chemical management practices.

The future outlook for 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene appears promising, with ongoing research exploring its potential in catalysis and molecular recognition systems. Its unique combination of aromatic structure and functional groups continues to inspire innovative applications across multiple scientific disciplines. As interest in fluorinated compounds and functionalized aromatics grows, this compound is likely to remain an important subject of study and commercial development.

For researchers and industry professionals seeking detailed technical information about 1-(Chloromethyl)-2-(difluoromethoxy)naphthalene (CAS 1156521-12-8, current literature provides comprehensive data on its physical properties, chemical behavior, and potential applications. The compound represents an excellent example of how targeted molecular modifications can lead to substances with valuable and diverse functionalities in modern chemistry and related fields.